Rhodinyl propionate
Rhodinyl propionate
Rhodinyl propionate, also known as fema 2986, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl propionate has been primarily detected in urine. Within the cell, rhodinyl propionate is primarily located in the membrane (predicted from logP) and cytoplasm. Rhodinyl propionate has a geranium, rose, and verbena taste.
Brand Name:
Vulcanchem
CAS No.:
105-89-5
VCID:
VC21020713
InChI:
InChI=1S/C13H24O2/c1-5-13(14)15-10-9-12(4)8-6-7-11(2)3/h12H,2,5-10H2,1,3-4H3
SMILES:
CCC(=O)OCCC(C)CCCC(=C)C
Molecular Formula:
C13H24O2
Molecular Weight:
212.33 g/mol
Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: VC21020713
Molecular Formula: C13H24O2
Molecular Weight: 212.33 g/mol
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Specification
| Description | Rhodinyl propionate, also known as fema 2986, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl propionate has been primarily detected in urine. Within the cell, rhodinyl propionate is primarily located in the membrane (predicted from logP) and cytoplasm. Rhodinyl propionate has a geranium, rose, and verbena taste. |
|---|---|
| CAS No. | 105-89-5 |
| Molecular Formula | C13H24O2 |
| Molecular Weight | 212.33 g/mol |
| IUPAC Name | 3,7-dimethyloct-7-enyl propanoate |
| Standard InChI | InChI=1S/C13H24O2/c1-5-13(14)15-10-9-12(4)8-6-7-11(2)3/h12H,2,5-10H2,1,3-4H3 |
| Standard InChI Key | HIOFEMJTKIEZFX-UHFFFAOYSA-N |
| Isomeric SMILES | CCC(=O)OCC[C@@H](C)CCCC(=C)C |
| SMILES | CCC(=O)OCCC(C)CCCC(=C)C |
| Canonical SMILES | CCC(=O)OCCC(C)CCCC(=C)C |
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